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Cat. No.: B074566 Get Quote

The indole scaffold is a cornerstone in medicinal chemistry, recognized as a "privileged

structure" due to its prevalence in natural products and its ability to interact with a wide array of

biological targets.[1][2][3] Within this esteemed class of heterocycles, 3-Bromo-1H-indole
emerges as a pivotal building block for drug discovery and organic synthesis. Its unique

electronic and steric properties, conferred by the bromine substituent at the electron-rich C3

position, provide a versatile handle for constructing complex molecular architectures.

This guide offers a comprehensive technical overview of 3-Bromo-1H-indole, moving beyond

a simple recitation of data. It is designed to provide researchers and drug development

professionals with a practical understanding of its properties, synthesis, reactivity, and

handling. We will delve into the causality behind experimental choices and provide self-

validating protocols, ensuring scientific integrity and empowering researchers to leverage this

compound's full potential in their work.

Core Physicochemical & Molecular Properties
A thorough understanding of a compound's fundamental properties is the bedrock of its

effective application. 3-Bromo-1H-indole is typically a powder or solid, whose identity and

purity are confirmed by a combination of physical constants and spectroscopic data.[4][5]

Chemical Identity and Structure
The structure of 3-Bromo-1H-indole, featuring a bromine atom at the third position of the

indole ring, is fundamental to its reactivity.
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Caption: Chemical Structure of 3-Bromo-1H-indole.

Quantitative Data Summary
The following table consolidates the key physicochemical properties of 3-Bromo-1H-indole,

compiled from various chemical data sources. These parameters are critical for reaction

planning, purification, and analytical method development.

Property Value Source(s)

Molecular Formula C₈H₆BrN [6][7][8][9][10][11]

Molecular Weight 196.04 g/mol [6][7][9][12]

CAS Number 1484-27-1 [4][6][8][9][13]

Appearance Powder, orange solid [4][5]

Melting Point 60-67 °C [4][6][8]

Boiling Point
316.9 °C @ 760 mmHg; 154-

155 °C @ 3 Torr
[6][8]

Density ~1.66 g/cm³ (Predicted) [6]

pKa 15.33 ± 0.30 (Predicted) [6][8]

LogP 2.93 [6]

XLogP3 3.3 [6][7]

InChI Key
YHIWBVHIGCRVLE-

UHFFFAOYSA-N
[4][7][12]

Canonical SMILES C1=CC=C2C(=C1)C(=CN2)Br [6][7]

Spectroscopic Signature for Structural Verification
In any research or development setting, unambiguous structural confirmation is non-negotiable.

Spectroscopic methods provide the necessary evidence of identity and purity.

Nuclear Magnetic Resonance (NMR) Spectroscopy:
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¹H NMR: The proton NMR spectrum is expected to show a characteristic broad singlet for

the N-H proton, typically downfield. The aromatic region will display a series of multiplets

corresponding to the protons on the benzene ring, and a distinct signal for the C2 proton.

The coupling patterns are essential for confirming the substitution pattern.

¹³C NMR: The carbon spectrum will show eight distinct signals. The signal for the bromine-

substituted C3 will be shifted relative to unsubstituted indole. Public databases confirm the

availability of reference spectra.[7]

Mass Spectrometry (MS):

GC-MS analysis will reveal a molecular ion peak (M+) and a characteristic isotopic pattern

(M+2) of nearly equal intensity, which is the definitive signature of a monobrominated

compound.[7]

Expert Insight: The combination of a correct melting point, the characteristic bromine isotope

pattern in MS, and a clean NMR spectrum provides a robust, self-validating system for

confirming the identity and assessing the purity of synthesized or purchased 3-Bromo-1H-
indole.

Synthesis and Purification: A Validated Protocol
The most common and efficient synthesis of 3-Bromo-1H-indole involves the direct

electrophilic bromination of indole. The C3 position is highly activated towards electrophiles,

allowing for selective functionalization.

Workflow: Synthesis via Electrophilic Bromination
Caption: General workflow for the synthesis of 3-Bromo-1H-indole.

Step-by-Step Experimental Protocol
Preparation: To a solution of indole (1 equivalent) in a suitable solvent (e.g., THF or DMF) in

a round-bottom flask equipped with a magnetic stirrer, cool the mixture to 0 °C using an ice

bath.

Causality: Indole is highly reactive. Performing the reaction at reduced temperature helps

control the reaction rate and minimizes the formation of polysubstituted byproducts.
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Bromination: Add N-Bromosuccinimide (NBS) (1.05 equivalents) portion-wise over 15-20

minutes, ensuring the internal temperature does not rise significantly.[12]

Causality: NBS is chosen as a mild and safe source of electrophilic bromine, offering high

selectivity for the C3 position of the indole ring. Portion-wise addition prevents a rapid

exotherm.

Reaction Monitoring: Allow the reaction to stir at 0 °C for 30 minutes, then warm to room

temperature. Monitor the reaction progress by Thin Layer Chromatography (TLC) until the

starting indole is consumed.

Quenching: Once the reaction is complete, quench by adding a saturated aqueous solution

of sodium thiosulfate (Na₂S₂O₃) to consume any unreacted bromine.

Workup & Extraction: Dilute the mixture with water and extract the product into an organic

solvent such as ethyl acetate (3x). Combine the organic layers, wash with brine, dry over

anhydrous magnesium sulfate (MgSO₄), filter, and concentrate under reduced pressure.[5]

Purification: Purify the crude residue by flash column chromatography on silica gel, typically

using a gradient of ethyl acetate in hexanes.[5]

Validation: The purity of the collected fractions should be confirmed by TLC.

Final Product: Combine the pure fractions and remove the solvent in vacuo to yield 3-
Bromo-1H-indole as a solid. Confirm identity and purity using NMR, MS, and melting point

analysis.

Reactivity and Synthetic Applications
The bromine atom in 3-Bromo-1H-indole is not merely a placeholder; it is a versatile functional

group that unlocks a vast chemical space for drug discovery.

Caption: Key reactivity pathways of 3-Bromo-1H-indole.

Electrophilic Character: The presence of the bromine atom enhances the electrophilic

character of the indole ring system, making it susceptible to various synthetic

transformations.[14]
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Cross-Coupling Reactions: As an aryl bromide, it is an excellent substrate for palladium-

catalyzed cross-coupling reactions. This allows for the straightforward introduction of aryl,

heteroaryl, alkyl, and alkynyl groups at the C3 position, a critical strategy for library synthesis

in drug discovery programs.[15]

N-H Functionalization: The acidic N-H proton can be readily deprotonated with a suitable

base, allowing for alkylation, acylation, or installation of protecting groups (e.g., Boc, Ts) on

the indole nitrogen.[16][17]

Halogen-Metal Exchange: Treatment with organolithium reagents can facilitate a halogen-

metal exchange, generating a potent nucleophile at the C3 position for subsequent reaction

with various electrophiles.

Safety, Handling, and Storage
Adherence to proper safety protocols is paramount when working with any chemical

intermediate.

Hazard Identification
According to Globally Harmonized System (GHS) classifications, 3-Bromo-1H-indole is

considered hazardous.[7]

Health Hazards: Harmful if swallowed, inhaled, or in contact with skin.[7][18][19] It causes

skin and serious eye irritation and may cause respiratory irritation.[7][18][19][20]

Physical Hazards: May be a flammable solid.[7]

Recommended Handling Procedures
Always handle 3-Bromo-1H-indole inside a certified chemical fume hood.[18]

Wear appropriate Personal Protective Equipment (PPE), including a lab coat, chemical-

resistant gloves (e.g., nitrile), and safety goggles or a face shield.[21][22][23]

Avoid generating dust.[18][21][24]

Ensure eyewash stations and safety showers are readily accessible.[25]
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Storage and Stability
Proper storage is crucial to maintain the compound's integrity and ensure its long-term stability.

Conditions: Store in a tightly sealed container in a dry, cool, and well-ventilated place.[9][16]

[18]

Temperature: Recommended storage temperatures vary by supplier, ranging from

refrigerated (2-8 °C) to freezer (-20 °C or -70 °C) conditions for long-term stability.[4][10][26]

Incompatibilities: Keep away from strong oxidizing agents.[25]

Conclusion
3-Bromo-1H-indole is far more than a simple halogenated heterocycle; it is a strategic tool for

molecular innovation. Its well-defined physicochemical properties, predictable reactivity, and

established synthetic protocols make it an invaluable asset for researchers in organic synthesis

and medicinal chemistry. By understanding the principles outlined in this guide, scientists can

confidently and safely utilize 3-Bromo-1H-indole to construct novel molecules with the

potential to address significant challenges in drug discovery and materials science.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. benchchem.com [benchchem.com]

2. A Review of the Therapeutic Importance of Indole Scaffold in Drug Discovery | Bentham
Science [benthamscience.com]

3. Indole Derivatives: A Versatile Scaffold in Modern Drug Discovery—An Updated Review
on Their Multifaceted Therapeutic Applications (2020–2024) - PMC [pmc.ncbi.nlm.nih.gov]

4. 3-bromo-1H-indole | 1484-27-1 [sigmaaldrich.com]

5. Synthesis routes of 3-Bromo-1h-indole [benchchem.com]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.synblock.com/product/1484-27-1.html
https://www.xixisys.com/substances/143259-56-7
https://assets.thermofisher.cn/DirectWebViewer/private/results.aspx?page=NewSearch&LANGUAGE=d__EN&SUBFORMAT=d__CGV4&SKU=ALFAA44422&PLANT=d__ALF
https://www.sigmaaldrich.com/FR/fr/product/enamine/ena413174056
https://vibrantpharma.com/product/3-bromo-1h-indole/
https://www.labmanager.com/stability-chambers-and-conditions-for-drug-storage-34038
https://www.fishersci.com/store/msds?partNumber=MO07344DA&productDescription=4-BROMO-1H-INDOLE-3-CARB+1GR&vendorId=VN00092202&countryCode=US&language=en
https://www.benchchem.com/product/b074566?utm_src=pdf-body
https://www.benchchem.com/product/b074566?utm_src=pdf-body
https://www.benchchem.com/product/b074566?utm_src=pdf-custom-synthesis
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_3_Bromo_1H_indole_2_carbaldehyde_in_Medicinal_Chemistry.pdf
https://benthamscience.com/public/article/131536
https://benthamscience.com/public/article/131536
https://pmc.ncbi.nlm.nih.gov/articles/PMC11477627/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11477627/
https://www.sigmaaldrich.com/FR/fr/product/enamine/ena413174056
https://www.benchchem.com/synthesis/pse-9ce2f99gd12b412d8570d5f815271937
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b074566?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


6. lookchem.com [lookchem.com]

7. 3-Bromo-1h-indole | C8H6BrN | CID 2763277 - PubChem [pubchem.ncbi.nlm.nih.gov]

8. 3-Bromoindole | 1484-27-1 [chemicalbook.com]

9. CAS 1484-27-1 | 3-Bromoindole - Synblock [synblock.com]

10. vibrantpharma.com [vibrantpharma.com]

11. PubChemLite - 3-bromo-1h-indole (C8H6BrN) [pubchemlite.lcsb.uni.lu]

12. Synthesis routes of 3-Bromo-1h-indole [benchchem.com]

13. alfa-chemistry.com [alfa-chemistry.com]

14. Buy 3-Bromo-1h-indole | 1484-27-1 [smolecule.com]

15. pubs.acs.org [pubs.acs.org]

16. XiXisys | GHS 11 (Rev.11) SDS Word 下载 CAS: 143259-56-7 Name: 3-Bromo-1H-
indole, N-BOC protected 98% [xixisys.com]

17. 90481-77-9|3-Bromo-1-tosyl-1H-indole|BLD Pharm [bldpharm.com]

18. assets.thermofisher.cn [assets.thermofisher.cn]

19. 3-Bromo-1-methyl-1H-indole | C9H8BrN | CID 13357736 - PubChem
[pubchem.ncbi.nlm.nih.gov]

20. 143259-56-7 Cas No. | 3-Bromo-1H-indole, N-BOC protected | Apollo
[store.apolloscientific.co.uk]

21. echemi.com [echemi.com]

22. fishersci.com [fishersci.com]

23. aksci.com [aksci.com]

24. chemicalbook.com [chemicalbook.com]

25. fishersci.com [fishersci.com]

26. Stability Chambers and Conditions for Drug Storage | Lab Manager [labmanager.com]

To cite this document: BenchChem. [Introduction: The Strategic Importance of 3-Bromo-1H-
indole]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b074566#physicochemical-properties-of-3-bromo-1h-
indole]

Disclaimer & Data Validity:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.lookchem.com/ProductWholeProperty_LCPL228483.htm
https://pubchem.ncbi.nlm.nih.gov/compound/3-Bromo-1h-indole
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB9109171.htm
https://www.synblock.com/product/1484-27-1.html
https://vibrantpharma.com/product/3-bromo-1h-indole/
https://pubchemlite.lcsb.uni.lu/e/compound/2763277
https://www.benchchem.com/synthesis/pse-1537dg4cf3484571ce51e70e51d62d2e
https://www.alfa-chemistry.com/3-bromo-1h-indole-cas-1484-27-1-item-286110.htm
https://www.smolecule.com/products/s673056
https://pubs.acs.org/doi/10.1021/ja103472a
https://www.xixisys.com/substances/143259-56-7
https://www.xixisys.com/substances/143259-56-7
https://www.bldpharm.com/products/90481-77-9.html
https://assets.thermofisher.cn/DirectWebViewer/private/results.aspx?page=NewSearch&LANGUAGE=d__EN&SUBFORMAT=d__CGV4&SKU=ALFAA44422&PLANT=d__ALF
https://pubchem.ncbi.nlm.nih.gov/compound/3-Bromo-1-methyl-1H-indole
https://pubchem.ncbi.nlm.nih.gov/compound/3-Bromo-1-methyl-1H-indole
https://store.apolloscientific.co.uk/product/3-bromo-1h-indole-n-boc-protected
https://store.apolloscientific.co.uk/product/3-bromo-1h-indole-n-boc-protected
https://www.echemi.com/sds/3-bromo-1h-isoindoline-pd180727130135.html
https://www.fishersci.com/store/msds?partNumber=AA44422&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://aksci.com/sds/X8691_SDS.pdf
https://www.chemicalbook.com/msds/3-bromoindole.pdf
https://www.fishersci.com/store/msds?partNumber=MO07344DA&productDescription=4-BROMO-1H-INDOLE-3-CARB+1GR&vendorId=VN00092202&countryCode=US&language=en
https://www.labmanager.com/stability-chambers-and-conditions-for-drug-storage-34038
https://www.benchchem.com/product/b074566#physicochemical-properties-of-3-bromo-1h-indole
https://www.benchchem.com/product/b074566#physicochemical-properties-of-3-bromo-1h-indole
https://www.benchchem.com/product/b074566#physicochemical-properties-of-3-bromo-1h-indole
https://www.benchchem.com/product/b074566#physicochemical-properties-of-3-bromo-1h-indole
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b074566?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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